Cas no 1335056-27-3 (1-2-(trifluoromethyl)pyridin-4-ylethan-1-ol)

• Product Name: 1-2-(trifluoromethyl)pyridin-4-ylethan-1-ol
• CAS No: 1335056-27-3
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD34183249
• CID: 5638452
• PubChem ID: 137540237
• Update Time: 2024-11-07

1-2-(trifluoromethyl)pyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• KAYPOKMKGBUAMK-UHFFFAOYSA-N
• 4-Pyridinemethanol, alpha-methyl-2-(trifluoromethyl)-
• 1335056-27-3
• SCHEMBL20786041
• EN300-28250009
• DTXSID101232619
• 1-(2-(Trifluoromethyl)pyridin-4-yl)ethanol
• 1-[2-(trifluoromethyl)pyridin-4-yl]ethan-1-ol
• 4-Pyridinemethanol, α-methyl-2-(trifluoromethyl)-
• 1-2-(trifluoromethyl)pyridin-4-ylethan-1-ol
• 1-[2-(trifluoromethyl)pyridin-4-yl]ethanol
• G75740
• 1-(2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)ETHAN-1-OL
• 4-Pyridinemethanol, I+/--methyl-2-(trifluoromethyl)-

• MDL： MFCD34183249
• Inchi： 1S/C8H8F3NO/c1-5(13)6-2-3-12-7(4-6)8(9,10)11/h2-5,13H,1H3
• InChI Key： KAYPOKMKGBUAMK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C(C)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 215.1±35.0 °C(Predicted)
• pka: 13.19±0.20(Predicted)